N-{2-[(3-methoxyphenyl)amino]-2-oxoethyl}thiophene-2-carboxamide

• IUPAC Name: N-[2-(3-methoxyanilino)-2-oxoethyl]thiophene-2-carboxamide
• InChI: InChI=1S/C14H14N2O3S/c1-19-11-5-2-4-10(8-11)16-13(17)9-15-14(18)12-6-3-7-20-12/h2-8H,9H2,1H3,(H,15,18)(H,16,17)
• InChI Key: FJAXNAUXKUATQZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)CNC(=O)C2=CC=CS2
• Molecular Formula: C14H14N2O3S
• Molecular Weight: 290.34 g/mol

Description

N-{2-[(3-methoxyphenyl)amino]-2-oxoethyl}thiophene-2-carboxamide is an organic compound that features a thiophene ring, a methoxyphenyl group, and a carboxamide linkage

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N-{2-[(3-methoxyphenyl)amino]-2-oxoethyl}thiophene-2-carboxamide typically involves the reaction of 3-methoxyaniline with thiophene-2-carboxylic acid chloride in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent like dichloromethane at low temperatures to control the reaction rate and yield.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity.

Types of Reactions:

Oxidation: The methoxy group can undergo oxidation to form a hydroxyl group.

Reduction: The carbonyl group in the carboxamide linkage can be reduced to an amine.

Substitution: The methoxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Reagents like potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Reagents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products:

Oxidation: Formation of hydroxyl derivatives.

Reduction: Formation of amine derivatives.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

N-{2-[(3-methoxyphenyl)amino]-2-oxoethyl}thiophene-2-carboxamide has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential drug candidate due to its ability to interact with biological targets.

Industry: Utilized in the development of materials with specific properties, such as conductive polymers and dyes.

Mechanism of Action

The mechanism of action of N-{2-[(3-methoxyphenyl)amino]-2-oxoethyl}thiophene-2-carboxamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

• N-(4-methoxyphenyl)acetamide
• N-(3-methoxyphenyl)acetamide
• Thiophene-2-carboxamide derivatives

Comparison: N-{2-[(3-methoxyphenyl)amino]-2-oxoethyl}thiophene-2-carboxamide is unique due to the presence of both a methoxyphenyl group and a thiophene ring, which confer specific chemical and biological properties. Compared to other similar compounds, it may exhibit different reactivity and biological activity, making it a valuable compound for various applications.